1,3-Bis[2-(2-methoxyethoxy)ethoxy]-2-(2-methoxyethoxy)propane

• CAS RN: 292618-42-9
• Molecular Formula: C16H34O8
• Molecular Weight: 354.44 g/mol
• IUPAC Name: 2-(2-methoxyethoxy)-1,3-bis[2-(2-methoxyethoxy)ethoxy]propane
• InChI: InChI=1S/C16H34O8/c1-17-4-7-20-9-11-22-14-16(24-13-6-19-3)15-23-12-10-21-8-5-18-2/h16H,4-15H2,1-3H3
• InChI Key: DYHCYTJXOWUORG-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCOCC(COCCOCCOC)OCCOC

Description

1,3-Bis[2-(2-methoxyethoxy)ethoxy]-2-(2-methoxyethoxy)propane is a useful research compound. Its molecular formula is C16H34O8 and its molecular weight is 354.44 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20.4 g (0.51 mol) of NaOH pellets were added to 100 g (0.34 mol) of 1,3-bis[2-(2-methoxyethoxy)ethoxy]-2-propanol resulting from Step 1. 48.2 g (0.51 mol) of 2-chloroethylmethylether was dropwise added in small portions while stirring at 60° C. After the completion of dropwise addition, the mixture was stirred for about 2 hours and a precipitated salt was filtered off, the filtrate was condensed and purified by a vacuum distillation to give 102 g of 1,3-bis[2-(2-methoxyethoxy)ethoxy]-2-(2-methoxyethoxy)propane (E) (yield: 85%). The distillation temperature was from 155 to 161° C./0.2 mmHg.